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Compound of Interest

PHSHPALTPEQK-(Lys-
13C6,15N2)

Cat. No.: B15138304

Compound Name:

This guide provides comprehensive safety and logistical information for researchers, scientists,
and drug development professionals handling the isotopically labeled peptide
PHSHPALTPEQK-(Lys-13C6,15N2). The following procedures are designed to ensure
laboratory safety and maintain the integrity of the research material.

Substance Identification and Hazard Assessment

o Substance: PHSHPALTPEQK-(Lys-13C6,15N2) is a synthetic peptide with a specific amino
acid sequence. The designation (Lys-13C6,15N2) indicates that a lysine residue within the
sequence is labeled with stable (non-radioactive) heavy isotopes of carbon and nitrogen.

o Physicochemical Properties: Like most peptides, this compound is likely supplied as a
lyophilized (freeze-dried) white powder, which is highly soluble in appropriate solvents.
Stable isotope-labeled peptides are chemically and physically indistinguishable from their
unlabeled counterparts in terms of reactivity and physical properties.[1][2]

e Primary Hazards:

o Unknown Biological Activity: As a research peptide, the full toxicological and
pharmacological properties have likely not been thoroughly investigated. It is prudent to
treat the substance as potentially bioactive.
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o Inhalation Risk: The lyophilized powder is lightweight and can be easily aerosolized,
posing an inhalation hazard.[3][4][5]

o Contamination: Improper handling can lead to contamination of the sample, the work area,
and personnel.[6][7]

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling PHSHPALTPEQK-(Lys-13C6,15N2) to
minimize exposure and prevent contamination.[3][5][6]

PPE Category Item Specifications and Use

Required to protect against
Eye and Face Protection Safety Goggles splashes of reconstituted
solutions.[3][4]

Recommended when

reconstituting the lyophilized
Face Shield powder or when there is a

significant risk of splashing.[5]

[8]

A standard lab coat is required
to protect skin and clothing

Body Protection Laboratory Coat ) o
from potential contamination.

[3][6]

Nitrile gloves are the standard
recommendation.[3][6] Always
) ] ] inspect gloves for damage
Hand Protection Chemical-Resistant Gloves
before use and change them
immediately if they become

contaminated.[3]

Mandatory when handling the
) ) Fume Hood or Biosafety lyophilized powder to prevent
Respiratory Protection ) ) ] ]
Cabinet inhalation of aerosolized

particles.[3]
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Handling and Storage Procedures

Adherence to proper handling and storage protocols is crucial for both safety and maintaining
the quality of the peptide.[6]

Parameter Specification Rationale
N -20°C or -80°C in a tightly Prevents degradation of the
Storage (Lyophilized) ) )
sealed container.[3][4] peptide.
Short-term:; 2°C-8°C. Long- Avoids repeated freeze-thaw
Storage (Reconstituted) term: Aliquot and freeze at cycles which can degrade the
-20°C or below.[6] peptide.[6]

Designated, clean laboratory

bench.[3] A laminar flow hood Confines handling to a
Work Area is recommended for sample controlled environment and
preparation to avoid protects sample integrity.

contamination.[7]

Experimental Protocol: Safe Handling Workflow

The following step-by-step process outlines the safe handling of the peptide from receipt to
disposal.

Workflow for Handling PHSHPALTPEQK-(Lys-13C6,15N2)
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Preparation

Don Personal Protective Equipment (PPE)
(Lab Coat, Goggles, Gloves)

Y

Prepare Designated Work Area
(Clean Bench / Fume Hood)

Start Handling

Peptide‘;!andling

Receive and Inspect Vial for Damage

Y

Equilibrate Vial to Room Temperature

Y

Handle Lyophilized Powder in Fume Hood

Y

Reconstitute with Appropriate Sterile Solvent

\4

Aliquot Solution for Storage

Storage
Y

Store Aliquots at -20°C or -80°C

After Use

Disposal
Y

Collect Contaminated PPE and Consumables

Segregate Waste into Labeled Hazardous Waste Container

Y

Follow Institutional EH&S Disposal Procedures

Click to download full resolution via product page

Caption: Workflow for the safe handling of PHSHPALTPEQK-(Lys-13C6,15N2).
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Spill and Exposure Procedures

Immediate and appropriate action is critical in the event of a spill or accidental exposure.

Scenario

Procedure

Skin Contact

Immediately wash the affected area with plenty
of water. If irritation persists, seek medical

attention.[4]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, removing contact lenses if

present. Seek medical attention.[4]

Inhalation

Move to fresh air immediately. If breathing is

difficult, seek medical attention.[4]

Spill (Lyophilized Powder)

Gently cover the spill with absorbent material to
avoid raising dust.[4] Collect the material into a
designated hazardous waste container. Clean

the spill area thoroughly.

Spill (Solution)

Contain the spill with absorbent material. Collect
the absorbed material and place it in a sealed,
labeled hazardous waste container. Disinfect the

area if necessary.[6]

Disposal Plan

Proper disposal is essential for laboratory safety and environmental compliance.

o Waste Segregation: All materials that have come into contact with the peptide, including

used vials, pipette tips, and contaminated PPE, must be collected in a designated and

clearly labeled hazardous waste container.[3][5]

e Unused Solutions: Unused or expired peptide solutions should be collected as chemical

waste.[5] Do not pour peptide solutions down the drain.[3]
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 |sotope Consideration: Since the peptide is labeled with stable, non-radioactive isotopes
(13C and 15N), no special precautions for radioactivity are required. The waste can be
handled as standard chemical waste.[9]

e Institutional Protocols: All waste disposal must adhere to the protocols set by your
institution's Environmental Health and Safety (EH&S) department.[3][9] Ensure waste
containers are properly labeled and stored for scheduled pickup by a licensed hazardous
waste contractor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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